3-amino-N,6-diphenylthieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-N,6-diphenylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C20H15N3OS/c21-17-15-11-12-16(13-7-3-1-4-8-13)23-20(15)25-18(17)19(24)22-14-9-5-2-6-10-14/h1-12H,21H2,(H,22,24)
• InChI Key: AXEUDHMPXPYJLM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(C=C2)C(=C(S3)C(=O)NC4=CC=CC=C4)N
• Molecular Formula: C20H15N3OS
• Molecular Weight: 345.4 g/mol

Description

Synthesis Analysis

The synthesis of functionalized thieno[2,3-b]pyridines involves multicomponent condensation reactions, highlighting a method to create such compounds through the interaction of aromatic and heteroaromatic aldehydes, cyanothioacetamide, acetoacetanilides, and alkylating agents containing activated methylene groups. This process enables the formation of compounds with various functional groups, enriching the chemical diversity of thieno[2,3-b]pyridine derivatives (Dyachenko et al., 2019).

Molecular Structure Analysis

The molecular structure of these compounds has been extensively analyzed, particularly through X-ray structural analysis. Such studies provide detailed insights into the spatial arrangement of atoms within the molecules, offering a foundation for understanding their chemical behavior and interactions (Dyachenko et al., 2019).

Chemical Reactions and Properties

These compounds exhibit a range of chemical reactions, including transformations that lead to the creation of novel derivatives. For instance, the reaction of secondary 3-aminothieno[2,3-b]pyridine-2-carboxamides with ortho-formylbenzoic acid results in compounds with significant structural diversity, demonstrating the reactive versatility of this class of compounds (Vasilin et al., 2015).